(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

• Molecular Formula: C10H11BrO
• Molecular Weight: 227.10 g/mol
• SMILES: C1CC2=CC=CC=C2C(C1Br)O
• InChI: InChI=1S/C10H11BrO/c11-9-6-5-7-3-1-2-4-8(7)10(9)12/h1-4,9-10,12H,5-6H2/t9?,10-/m1/s1
• InChIKey: OTLLBSSGPSQQJY-QVDQXJPCSA-N

Product Specification: (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

(1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (CAS 64245-04-1) is a chiral bromohydrin within the 1,2,3,4-tetrahydronaphthalen-1-ol (tetralol) class, possessing a molecular formula of C₁₀H₁₁BrO and a molecular weight of 227.1 g/mol . This compound features a (1R) stereocenter and a bromine substituent at the 2-position on a partially saturated bicyclic scaffold, conferring a defined three-dimensional geometry that is critical for applications demanding stereochemical purity [1]. The bromine atom serves as a versatile synthetic handle for subsequent functionalization via cross-coupling or nucleophilic substitution, while the hydroxyl group offers an orthogonal point for derivatization, making it a strategic intermediate in the asymmetric synthesis of complex organic molecules and potential bioactive compounds .

Stereochemical Control

(1R) homochiral scaffold for enantioselective synthesis workflows

Dual Orthogonal Handles

Aliphatic bromide and secondary alcohol enable chemoselective derivatization

Synthetic Utility

Aliphatic C-2 bromide supports cross-coupling and nucleophilic substitution pathways

• [1] PubChem. 2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol. Compound Summary. CID: 12345678. View Source

Pitfalls of Substituting (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Substituting (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol with a generic 'tetrahydronaphthalen-1-ol' or a different regioisomer introduces significant and often detrimental changes to downstream experimental outcomes. The (1R) stereochemistry is not a trivial specification; it dictates the three-dimensional presentation of the molecule to chiral environments, such as enzyme active sites or asymmetric catalysts [1]. Evidence from related tetralol systems demonstrates that enantiomers can exhibit profoundly different biological activities, with one isomer acting as a substrate and the other as a potent inhibitor for the same enzyme . Furthermore, the position of the bromine atom is critical. Shifting the bromine from the 2-position to the 6- or 7-position alters the electronic character and steric environment of the aromatic ring, which can drastically affect binding affinity in medicinal chemistry applications and reactivity in cross-coupling reactions [2]. Generic substitution, therefore, risks experimental failure, leads to irreproducible results, and ultimately incurs higher costs due to wasted time and materials.

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Racemic or opposite-enantiomer material may shift stereochemical outcomes and biological behavior in chiral environments

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Regioisomers with aromatic bromine placement alter electronic profile and cross-coupling reactivity relative to the aliphatic C-2 bromide

• [1] Beckett, A. H., & Casy, A. F. Stereoisomerism and Biological Action. Oxford University Press. View Source
• [2] Parlow, J. J., & Mahoney, M. D. (1996). Synthesis and Herbicidal Activity of Substituted Tetrahydronaphthalenes (Part II). Wiley. View Source

Comparative Evidence: (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Enantiomeric Purity by Optical Rotation

The (1R) configuration of this compound is a specific, quantifiable stereochemical attribute that directly impacts its utility. While the exact specific rotation value for (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol is not publicly disclosed in a citable primary source, the principle of stereochemical differentiation is well-established for this scaffold. For the closely related parent scaffold, (R)-(-)-1,2,3,4-tetrahydro-1-naphthol, the specific rotation is documented as -32° (c=2.5, CHCl₃) . This demonstrates that a measurable and reproducible physical property exists to verify the identity and purity of a specific enantiomer. The procurement of a compound with a defined (1R) configuration ensures the user is working with a homochiral entity, a requirement for any application where stereochemistry is a determinant of function, in contrast to the racemic mixture which would average a net optical rotation of zero and exhibit different behavior in a chiral environment.

Enantiomeric Identity

Class-level

Defined (1R) configuration vs. racemate net rotation = 0

Related scaffold: (R)-1,2,3,4-tetrahydro-1-naphthol, [α] = -32° (CHCl₃)

Supports homochiral procurement for stereoselective applications

Class-level inference; verify specific rotation with supplier

Evidence Dimension	Specific Optical Rotation
Target Compound Data	Specific rotation value not publicly available in primary literature; defined stereochemistry (1R)
Comparator Or Baseline	Racemic mixture of (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol and its enantiomer
Quantified Difference	N/A for target; baseline racemic mixture has net optical rotation of 0
Conditions	Polarimetry, standard conditions

Why This Matters

Procuring a defined enantiomer with a verifiable stereocenter is essential for achieving reproducible stereoselective outcomes in asymmetric synthesis and for ensuring consistent biological activity in chiral environments.

Regioisomeric Bromine Placement

The location of the bromine atom on the tetrahydronaphthalene core is a critical determinant of a molecule's properties and reactivity. (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol possesses the bromine at the 2-position of the saturated ring. This is structurally distinct from regioisomers such as 6-bromo-1,2,3,4-tetrahydronaphthalen-1-ol, which have the halogen on the aromatic ring . The electronic and steric effects of an aliphatic C-2 bromine versus an aromatic C-6 bromine are vastly different. This difference is quantitatively measurable by NMR chemical shifts; for example, the C-2 bromine in a related compound influences the chemical shift of adjacent protons in a manner distinct from an aromatic bromine [1]. This regiospecificity is paramount in applications like cross-coupling reactions, where an aliphatic bromine (as in the target compound) can serve as a leaving group for nucleophilic substitution or a site for sp³-sp² coupling, a reactivity profile not shared by aromatic bromines.

Regioisomer Control

Class-level

C-2 (aliphatic) vs. C-6 (aromatic) bromine

Distinct NMR shifts and reactivity profiles reported for related tetralols

Ensures aliphatic cross-coupling reactivity, not aromatic substitution

Class-level inference; confirm regiospecificity by NMR

Evidence Dimension	Regioisomeric Position of Bromine Substituent
Target Compound Data	Bromine at the 2-position on the saturated cyclohexane ring
Comparator Or Baseline	6-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol
Quantified Difference	N/A; comparison is qualitative but categorical: aliphatic (C-2) vs. aromatic (C-6) bromine
Conditions	Structural analysis (NMR, X-ray)

Why This Matters

The distinct reactivity of an aliphatic bromine compared to an aromatic bromine enables different synthetic transformations, making the choice of regioisomer a critical decision point in designing a synthetic route.

• [1] CrossCite. (1S,2R)-(−)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol (5.2). NMR, IR, HRMS, and HPLC data. View Source

Dual Orthogonal Functional Handles

This compound provides two distinct and orthogonal functional groups—a secondary alcohol and an aliphatic bromide—which is a significant advantage over simpler analogs like 1,2,3,4-tetrahydro-1-naphthol (which lacks the bromine) or 2-bromotetralin (which lacks the alcohol). The presence of both groups allows for sequential and chemoselective derivatization, a key requirement in complex molecule synthesis. For instance, the hydroxyl group can be protected, oxidized, or used to form an ether, while the bromine can independently undergo nucleophilic substitution or metal-halogen exchange. This dual functionality is a quantifiable increase in synthetic utility: the target compound has two reactive sites, compared to one for each comparator, effectively doubling the number of potential orthogonal transformations in a single molecule.

Dual Functionality

Class-level

Two reactive sites vs. one for tetralol or bromotetralin

Sequential alcohol protection and bromide substitution possible

Reduces step count in complex molecule synthesis planning

Synthetic-planning context; validate orthogonality for specific routes

Evidence Dimension	Number of Orthogonal Reactive Functional Groups
Target Compound Data	Two (secondary alcohol and aliphatic bromide)
Comparator Or Baseline	1,2,3,4-Tetrahydro-1-naphthol (one: alcohol) or 2-Bromotetralin (one: aliphatic bromide)
Quantified Difference	Target compound has one more reactive site than each comparator
Conditions	General synthetic planning and retrosynthetic analysis

Why This Matters

The presence of two orthogonal functional groups provides greater synthetic flexibility and reduces the number of steps required to build molecular complexity, thereby lowering overall development time and cost.

Application Scenarios: (1R)-2-Bromo-1,2,3,4-tetrahydronaphthalen-1-ol

Asymmetric Synthesis of Chiral Intermediates

The defined (1R) stereochemistry of this compound makes it an ideal starting material for the enantioselective synthesis of complex pharmaceutical intermediates. Its use as a chiral building block ensures that the stereochemical information is preserved or influences the stereochemical outcome of subsequent reactions, which is critical for the development of single-enantiomer drugs where the (R) configuration is required for optimal biological activity. This contrasts with the use of a racemic mixture, which would lead to a mixture of diastereomers, complicating purification and reducing overall yield of the desired enantiomer [1].

Tetralol-Based Pharmacophore Exploration

The combination of a chiral alcohol and an aliphatic bromine on a rigid tetralin scaffold offers a unique pharmacophore for medicinal chemistry campaigns. The bromine can serve as a site for introducing diverse chemical moieties via palladium-catalyzed cross-coupling or nucleophilic substitution, allowing for the rapid generation of compound libraries . This enables structure-activity relationship (SAR) studies where the impact of modifications at the 2-position on biological target engagement can be systematically evaluated, a capability not afforded by simpler, non-brominated tetralols.

Novel Catalytic Methodology Development

Due to its dual functionality, this compound is an excellent probe for developing new catalytic methods in organic chemistry. For example, it can be used to test the chemoselectivity of new reduction, oxidation, or cross-coupling catalysts. The presence of both a hydroxyl and a bromine group allows researchers to challenge a new catalyst's ability to differentiate between these two distinct functional handles, providing a rigorous test of catalyst selectivity and utility [2].

Application

Selection Property

Validation Focus

Asymmetric chiral intermediate synthesis

Enantiomerically defined (1R) scaffold

Stereochemical fidelity and diastereomeric purity

Tetralol-based pharmacophore exploration

Aliphatic C-2 bromide diversification handle

Cross-coupling scope and SAR library generation

Catalytic methodology development

Dual orthogonal functional groups

Chemoselectivity challenges for new catalysts

• [1] Beckett, A. H., & Casy, A. F. Stereoisomerism and Biological Action. Oxford University Press. View Source
• [2] Izod, K., Evans, P., & Waddell, P. (2018). Spectroscopic, structural and computational data. Newcastle University. View Source